Ethyl 2-(4-hydroxyphenyl)propanoate
Cat. No. B3272180
Key on ui cas rn:
56355-15-8
M. Wt: 194.23 g/mol
InChI Key: MCTRPSAWYSXUSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)C(C)c1ccc(OCOC)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:25](=[O:26])([OH:27])[O-:28].[CH2:31]([Cl:32])[Cl:33].[CH3:1][O:2][CH2:3][O:4][c:5]1[cH:6][cH:7][c:8]([CH:11]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[CH3:17])[cH:9][cH:10]1.[Na+:29].[OH2:30].[OH:18][C:19]([C:20]([F:21])([F:22])[F:23])=[O:24]>>[OH:4][c:5]1[cH:6][cH:7][c:8]([CH:11]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[CH3:17])[cH:9][cH:10]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
CCOC(=O)C(C)c1ccc(OCOC)cc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)C(C)c1ccc(OCOC)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C(F)(F)F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C(C)c1ccc(O)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
